4-{[2-(5,5-Dimethyl-3-oxo-1-cyclohexenyl)vinyl]amino}benzenecarboxylic acid

• IUPAC Name: 4-[[(E)-2-(5,5-dimethyl-3-oxocyclohexen-1-yl)ethenyl]amino]benzoic acid
• InChI: InChI=1S/C17H19NO3/c1-17(2)10-12(9-15(19)11-17)7-8-18-14-5-3-13(4-6-14)16(20)21/h3-9,18H,10-11H2,1-2H3,(H,20,21)/b8-7+
• InChI Key: BAIFRGXCNIHTKC-BQYQJAHWSA-N
• Canonical SMILES: CC1(CC(=CC(=O)C1)C=CNC2=CC=C(C=C2)C(=O)O)C
• Isomeric SMILES: CC1(CC(=CC(=O)C1)/C=C/NC2=CC=C(C=C2)C(=O)O)C
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• CAS No.: 241146-79-2

Description

The compound “4-{[2-(5,5-Dimethyl-3-oxo-1-cyclohexenyl)vinyl]amino}benzenecarboxylic acid” is a chemical with the molecular formula C17H19NO3. It is also known by other synonyms such as "Benzoic acid, 4-[[2-(5,5-dimethyl-3-oxo-1-cyclohexen-1-yl)ethenyl]amino]-".

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include attributes such as melting point, boiling point, density, and more. Unfortunately, the search results do not provide specific physical and chemical properties for this compound.

Scientific Research Applications

Functional Modification of Polymers

Radiation-induced hydrogels made from poly vinyl alcohol and acrylic acid were modified using various amine compounds, including aromatic amines similar in structure to the compound , to enhance their properties. These modifications led to increased thermal stability and promising biological activities, suggesting potential medical applications (Aly & El-Mohdy, 2015).

Photochemical Studies

Research on photoheterolysis in polar media involved aromatic amines, resulting in the generation of corresponding triplet phenyl cations. These studies provide insights into the photochemical behavior of aromatic compounds and their potential applications in photochemical syntheses (Guizzardi et al., 2001).

Polymer Synthesis

The synthesis of novel polymers through cyclopolymerization of divinyl and trivinyl compounds utilized metathesis catalysts. This research indicates the utility of vinyl-substituted aromatic compounds in creating new polymeric materials with potential applications in materials science (Mayershofer, Nuyken & Buchmeiser, 2006).

Electronic and Optical Properties of Polymers

The study of diodes based on derivatives of poly(p-phenylene vinylene) highlights the impact of amino groups on the optical and electrical characteristics of polymers, which could be relevant for the development of light-emitting diodes and other electronic devices (Ip et al., 2001).

Cycloaddition Reactions

Electron-poor alkenes underwent cycloaddition with benzopyranoannelated 2-aminothiophenes, leading to the replacement of the fused thiophene ring with a benzene ring bearing new substituents. This research demonstrates the synthetic utility of such reactions in organic chemistry and material science (Fondjo & Döpp, 2006).

Safety and Hazards

The safety and hazards associated with a compound are typically provided in its Material Safety Data Sheet (MSDS). The search results mention an MSDS, but the specific safety information and hazards are not detailed. It’s crucial to refer to the complete MSDS for comprehensive safety information.